Alkylation and substitution reactions of 2,4,6-trinitroanisole. Isolation of a reactive σ-complex intermediate
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000076
Abstract
A σ-complex has been isolated from the reaction of ethyl acetoacetate and 2,4,6-trinitroanisole in the presence of potassium t-butoxide, which, in the presence of acid decomposes to ethyl 2-picrylacetoacetate.
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Journal Name:Journal of the Chemical Society D: Chemical Communications
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CAS no.: 13446-44-1
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CAS no.: 141807-57-0